Cas no 122663-18-7 (2-Pyrrolidinone,5-ethenyl-1-methyl-,(S)-(9CI))

• Product Name: 2-Pyrrolidinone,5-ethenyl-1-methyl-,(S)-(9CI)
• CAS No: 122663-18-7
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 896170
• Update Time: 2025-07-27

2-Pyrrolidinone,5-ethenyl-1-methyl-,(S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,5-ethenyl-1-methyl-,(S)-(9CI)
• (S)-5-ethenyl-1-Methyl-2-Pyrrolidinone

• Inchi： 1S/C7H11NO/c1-3-6-4-5-7(9)8(6)2/h3,6H,1,4-5H2,2H3/t6-/m1/s1
• InChI Key： CAMTXCZONDSTBR-ZCFIWIBFSA-N
• SMILES： N1(C)[C@H](C=C)CCC1=O

Additional information on 2-Pyrrolidinone,5-ethenyl-1-methyl-,(S)-(9CI)

2-Pyrrolidinone,5-ethenyl-1-methyl-(S)-(9CI)

The compound 2-Pyrrolidinone,5-ethenyl-1-methyl-(S)-(9CI), also known by its CAS number 122663-18-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidinones, which are widely studied for their diverse applications in drug design and synthesis. The structure of this molecule consists of a pyrrolidinone ring with a vinyl group at the 5-position and a methyl group at the 1-position, with the stereochemistry specified as (S). This configuration plays a critical role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 2-Pyrrolidinone,5-ethenyl-1-methyl-(S)-(9CI) as a building block in medicinal chemistry. Its unique structure allows for easy functionalization, making it an ideal candidate for the development of bioactive molecules. Researchers have explored its ability to act as a chiral auxiliary in asymmetric synthesis, which is a key area in modern organic chemistry. The use of chiral auxiliaries has been shown to significantly improve the enantioselectivity of reactions, thereby facilitating the synthesis of complex molecules with high optical purity.

In addition to its role in synthesis, 2-Pyrrolidinone,5-ethenyl-1-methyl-(S)-(9CI) has been investigated for its potential as a drug delivery agent. Its amphiphilic nature makes it suitable for forming self-assembled structures, such as micelles or nanoparticles, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. Recent advancements in nanotechnology have further expanded its applications in targeted drug delivery systems.

The stereochemistry of this compound is particularly important due to its influence on biological activity. The (S) configuration has been shown to exhibit superior pharmacokinetic properties compared to its (R) counterpart. This highlights the importance of stereocontrol in drug development and underscores the need for efficient methods to synthesize enantiomerically pure compounds. Researchers have developed novel catalytic asymmetric synthesis routes to produce 2-Pyrrolidinone,5-ethenyl-1-methyl-(S)-(9CI) with high enantiomeric excess (ee), further advancing its utility in medicinal chemistry.

Moreover, 2-Pyrrolidinone,5-ethenyl-1-methyl-(S)-(9CI) has been employed as a ligand in transition metal-catalyzed reactions. Its ability to coordinate with metal centers enhances the catalytic activity and selectivity of these reactions. Recent studies have demonstrated its effectiveness in cross-coupling reactions, such as Suzuki-Miyaura couplings, where it serves as a chiral ligand to induce asymmetry in the product.

The versatility of 2-Pyrrolidinone,5-ethenyl-1-methyl-(S)-(9CI) is further evident in its application as a precursor for peptide synthesis. Its reactivity under mild conditions makes it an attractive choice for constructing complex peptide frameworks. This has led to its use in the development of peptide-based therapeutics, which are increasingly being explored for their potential in treating various diseases.

In conclusion, 2-Pyrrolidinone,5-ethenyl-1-methyl-(S)-(9CI) is a multifaceted compound with significant implications in organic synthesis and pharmacology. Its unique structure, stereochemistry, and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an even greater role in advancing drug discovery and development.